2-{[6-(Isopropylanilino)-5-nitro-4-pyrimidinyl]amino}-4-(methylsulfonyl)butanoic acid

• IUPAC Name: 4-methylsulfonyl-2-[[5-nitro-6-(N-propan-2-ylanilino)pyrimidin-4-yl]amino]butanoic acid
• InChI: InChI=1S/C18H23N5O6S/c1-12(2)22(13-7-5-4-6-8-13)17-15(23(26)27)16(19-11-20-17)21-14(18(24)25)9-10-30(3,28)29/h4-8,11-12,14H,9-10H2,1-3H3,(H,24,25)(H,19,20,21)
• InChI Key: KVUPDEPGVRBCJN-UHFFFAOYSA-N
• Canonical SMILES: CC(C)N(C1=CC=CC=C1)C2=NC=NC(=C2[N+](=O)[O-])NC(CCS(=O)(=O)C)C(=O)O
• Molecular Formula: C18H23N5O6S
• Molecular Weight: 437.5 g/mol
• CAS No.: 1025769-91-8

Description

This compound features a pyrimidine core substituted with an isopropylanilino group at position 6, a nitro group at position 5, and a 4-(methylsulfonyl)butanoic acid moiety at position 4 via an amino linker.

Biological Activity

2-{[6-(Isopropylanilino)-5-nitro-4-pyrimidinyl]amino}-4-(methylsulfonyl)butanoic acid is a compound of interest due to its potential biological activities. This article explores its pharmacological properties, mechanisms of action, and relevant case studies.

• Molecular Formula : C18H23N5O6S
• Molecular Weight : 437.47 g/mol

Biological Activity Overview

The compound exhibits a range of biological activities attributed to its structural components, particularly the nitro and pyrimidine moieties. Nitro compounds are known for their diverse pharmacological effects, including:

• Antimicrobial Activity : Nitro groups can induce redox reactions leading to microbial cell death, making these compounds potential candidates for treating infections caused by bacteria such as H. pylori and M. tuberculosis .
• Antineoplastic Effects : There is evidence suggesting that similar compounds can inhibit tumor growth, indicating a potential role in cancer therapy .
• Antihypertensive Properties : Some derivatives of this class have shown efficacy in lowering blood pressure .

The biological activity of 2-{[6-(Isopropylanilino)-5-nitro-4-pyrimidinyl]amino}-4-(methylsulfonyl)butanoic acid is primarily mediated through:

• Redox Reactions : The nitro group facilitates electron transfer processes that can lead to oxidative stress in microbial cells.
• Enzyme Inhibition : The compound may interact with specific enzymes involved in metabolic pathways, affecting cellular functions and survival.

Case Studies and Research Findings

Recent studies have highlighted the biological implications of similar compounds:

• A study published in June 2022 reviewed various nitro compounds, emphasizing their potential as lead compounds for antimicrobial treatments. The research noted that these compounds often exhibit both beneficial pharmacological effects and toxicity, necessitating careful evaluation .
• Another investigation focused on the structural characteristics of pyrimidine derivatives, revealing that modifications in the side chains can significantly enhance biological activity against specific pathogens .

Data Table: Biological Activities of Related Compounds

Compound Name	Activity Type	Target Organism/Condition	Reference
Nitro Compound A	Antimicrobial	H. pylori
Nitro Compound B	Antineoplastic	Various cancers
Nitro Compound C	Antihypertensive	Hypertension
Compound D	Enzyme Inhibition	AKR1C3 in CRPC

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Structural Analogues and Key Differences

A systematic comparison with structurally related pyrimidine derivatives is provided below:

Compound Name / Identifier	Molecular Formula	Molecular Weight (g/mol)	Key Substituents	Notable Features
Target Compound	C₁₈H₂₄N₆O₆S (inferred)	~476.5	5-Nitro, 6-isopropylanilino, 4-(methylsulfonyl)butanoic acid	Combines electron-withdrawing (nitro) and polar (sulfonyl, carboxylic acid) groups; balanced lipophilicity.
3-{[6-(Isopropylanilino)-5-nitro-4-pyrimidinyl]amino}propanoic acid	C₁₆H₁₉N₅O₄	345.36	5-Nitro, 6-isopropylanilino, 3-carboxypropylamino	Shorter chain (propanoic acid) lacks methylsulfonyl; likely reduced solubility and metabolic stability.
2-[(4-Chlorobenzyl)sulfanyl]-4-(2-methylpropyl)-6-[3-(trifluoromethyl)anilino]pyrimidine-5-carbonitrile	C₂₃H₂₁ClF₃N₅S	516.0	4-Chlorobenzylsulfanyl, trifluoromethylanilino, isobutyl, nitrile	Highly lipophilic (Cl, CF₃); nitrile group may enhance binding but reduce solubility.
4-[2,3-difluoro-4-[[...]methyl]phenoxy]butanoic acid	Complex fluorinated spiro structure	>600 (estimated)	Difluorophenoxy, spiro-diazaspirodecenone, trifluoromethylpyrimidine	High molecular complexity; fluorinated groups enhance bioavailability and target affinity.
2-(1H-benzo[d]imidazol-5-yl)-6-((4-(methylsulfonyl)piperazin-1-yl)methyl)-4-morpholinothieno[2,3-d]pyrimidine	C₂₄H₂₈N₈O₃S₂	556.7	Methylsulfonylpiperazine, morpholino, benzimidazole	Thienopyrimidine core with dual sulfonyl and heterocyclic groups; likely high solubility.

Analysis of Substituent Effects

• Chain Length and Polar Groups: The target compound’s 4-(methylsulfonyl)butanoic acid chain likely improves aqueous solubility compared to the shorter propanoic acid analogue () but may reduce membrane permeability due to increased polarity . The methylsulfonyl group enhances metabolic stability compared to esters or amides .
• This contrasts with ’s trifluoromethylanilino group, which prioritizes lipophilicity over electronic effects .
• Lipophilic vs. Polar Balance: The target compound strikes a balance between the extreme lipophilicity of ’s chlorobenzyl derivative and the high polarity of ’s methylsulfonylpiperazine-morpholino compound. This balance may optimize pharmacokinetics (e.g., absorption, half-life) .